molecular formula C7H11FS B160672 (3R,4R)-3-fluoro-4-methylsulfanylcyclohexene CAS No. 137742-50-8

(3R,4R)-3-fluoro-4-methylsulfanylcyclohexene

Cat. No. B160672
M. Wt: 146.23 g/mol
InChI Key: CTBKVOAIAQAPHI-RNFRBKRXSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(3R,4R)-3-fluoro-4-methylsulfanylcyclohexene is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has unique properties that make it a valuable tool for scientific research, especially in the field of pharmaceuticals and biochemistry.

Scientific Research Applications

(3R,4R)-3-fluoro-4-methylsulfanylcyclohexene has various applications in scientific research. It is commonly used as a building block for the synthesis of other compounds, such as pharmaceuticals and agrochemicals. It has been used in the synthesis of anti-cancer drugs and antiviral agents. It is also used in the development of new materials, such as polymers and catalysts.

Mechanism Of Action

The mechanism of action of (3R,4R)-3-fluoro-4-methylsulfanylcyclohexene is not well understood. However, it is believed to interact with enzymes and proteins in the body, leading to various biochemical and physiological effects.

Biochemical And Physiological Effects

(3R,4R)-3-fluoro-4-methylsulfanylcyclohexene has been shown to have various biochemical and physiological effects. It has been found to inhibit the growth of cancer cells and viruses. It has also been shown to have anti-inflammatory and analgesic properties. Additionally, it has been found to affect the central nervous system, leading to changes in behavior and mood.

Advantages And Limitations For Lab Experiments

The advantages of using (3R,4R)-3-fluoro-4-methylsulfanylcyclohexene in lab experiments include its ease of synthesis, high purity, and unique properties. It is also relatively stable and can be stored for long periods without significant degradation. However, the limitations of using this compound include its potential toxicity and the need for careful handling and disposal.

Future Directions

There are numerous future directions for the use of (3R,4R)-3-fluoro-4-methylsulfanylcyclohexene in scientific research. One potential area of research is the development of new pharmaceuticals and agrochemicals using this compound as a building block. Another potential area of research is the use of this compound in the development of new materials, such as polymers and catalysts. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in various fields.
Conclusion:
In conclusion, (3R,4R)-3-fluoro-4-methylsulfanylcyclohexene is a valuable tool for scientific research due to its unique properties and potential applications in various fields. Its ease of synthesis, high purity, and unique properties make it a valuable compound for the development of new materials and pharmaceuticals. Further research is needed to fully understand the mechanism of action of this compound and its potential applications in various fields.

Synthesis Methods

The synthesis of (3R,4R)-3-fluoro-4-methylsulfanylcyclohexene involves the reaction of 3,4-epoxy-cyclohexene with sodium fluoride and methyl mercaptan. This reaction is carried out in the presence of a catalyst, such as copper iodide, and yields the desired product in good yield and purity. The synthesis method is relatively simple and can be easily scaled up for large-scale production.

properties

CAS RN

137742-50-8

Product Name

(3R,4R)-3-fluoro-4-methylsulfanylcyclohexene

Molecular Formula

C7H11FS

Molecular Weight

146.23 g/mol

IUPAC Name

(3R,4R)-3-fluoro-4-methylsulfanylcyclohexene

InChI

InChI=1S/C7H11FS/c1-9-7-5-3-2-4-6(7)8/h2,4,6-7H,3,5H2,1H3/t6-,7-/m1/s1

InChI Key

CTBKVOAIAQAPHI-RNFRBKRXSA-N

Isomeric SMILES

CS[C@@H]1CCC=C[C@H]1F

SMILES

CSC1CCC=CC1F

Canonical SMILES

CSC1CCC=CC1F

synonyms

Cyclohexene, 3-fluoro-4-(methylthio)-, trans- (9CI)

Origin of Product

United States

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